Cas no 946327-47-5 (N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide)

• Product Name: N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide
• CAS No: 946327-47-5
• MF: C₁₆H₁₃N₃O₂S₃
• MW: 375.488319158554
• CID: 5915506
• PubChem ID: 25282993
• Update Time: 2025-06-23

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]thiophene-2-carboxamide
• AKOS024492729
• N-{2-[(carbamoylmethyl)sulfanyl]-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide
• 946327-47-5
• F5034-0368
• CCG-346603
• VU0631873-1
• N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)thiophene-2-carboxamide
• N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide

• Inchi： 1S/C16H13N3O2S3/c17-12(20)9-23-16-18-13(10-5-2-1-3-6-10)15(24-16)19-14(21)11-7-4-8-22-11/h1-8H,9H2,(H2,17,20)(H,19,21)
• InChI Key： DCPXPYAXSKJFOA-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC(SCC(N)=O)=NC=2C2=CC=CC=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 375.01699019g/mol
• Monoisotopic Mass: 375.01699019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide

Introduction to N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide (CAS No: 946327-47-5)

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 946327-47-5, represents a unique molecular architecture that combines elements of thiophene, thiazole, and carbamoyl functional groups. The structural features of this molecule not only make it a subject of academic interest but also open up potential avenues for therapeutic applications.

The thiophene ring is a key structural component in this compound, contributing to its aromaticity and electronic properties. Thiophenes are well-known for their presence in various bioactive molecules and have been extensively studied for their pharmacological effects. In particular, the incorporation of a phenyl group at the 4-position of the thiazole ring enhances the molecule's complexity and may influence its interactions with biological targets. This particular arrangement has been explored in recent studies for its potential role in modulating enzyme activity and cellular signaling pathways.

The carbamoyl group at the 2-position of the thiophene ring introduces a polar moiety that can enhance solubility and binding affinity. This functional group is frequently employed in drug design due to its ability to form hydrogen bonds, which is crucial for stabilizing interactions with biological macromolecules. The presence of a carbamoylmethyl)sulfanyl moiety further diversifies the chemical properties of the compound, potentially enabling it to engage with multiple targets or exhibit unique pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide may interact with proteins involved in inflammatory responses and metabolic pathways. These interactions are particularly relevant given the increasing interest in molecules that can modulate these processes without significant side effects.

In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. Additionally, its ability to modulate mitochondrial function has been observed in preliminary assays, suggesting potential benefits in conditions related to oxidative stress. These findings align with current trends in drug discovery, where multi-target engagement is often sought to achieve synergistic therapeutic effects.

The synthesis of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for this molecule's architecture. The development of these synthetic routes not only advances our ability to produce this compound but also contributes to the broader toolkit available for constructing similar bioactive molecules.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits moderate solubility in water and lipids, which could influence its absorption and distribution within the body. Understanding these properties is critical for optimizing dosing regimens and predicting clinical efficacy. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been instrumental in characterizing its physicochemical properties.

The potential applications of N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel agrochemicals or materials with specialized functions. For instance, derivatives of this compound could be explored as antimicrobial agents or as components in advanced materials designed for drug delivery systems.

The integration of machine learning into drug discovery has accelerated the identification of promising candidates like N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}thiophene-2-carboxamide. Predictive models can rapidly screen large chemical libraries for molecules with desired properties, significantly reducing the time required for hit identification. This approach has already led to several successes in identifying compounds with therapeutic potential, underscoring the importance of interdisciplinary collaboration between chemists and computer scientists.

In conclusion, N-{2-(carbamoylmethyl)sulfanyl-4-phenoxy)-1,3-thiazol]-5-y! thiophene}-! carboxamide (CAS No: 946327! -47! -5) represents a fascinating example !f how structural complexity can lead !o novel pharmacological !pplications! Its unique combination !f functional groups makes it !ttractive for further study! The ongoing research into its biological activity! synthesis! and pharmacokinetic properties holds promise for advancing our understanding !f medicinal chemistry! As technology continues !o evolve! so too will our ability !o harness such molecules for therapeutic benefit!